Cas no 6003-05-0 (L-Alanine hydrochloride)

L-Alanine hydrochloride is a white crystalline powder derived from the amino acid L-alanine, modified with hydrochloric acid to enhance solubility and stability. It is widely used in biochemical research, pharmaceutical applications, and as a precursor in peptide synthesis. The hydrochloride form improves handling and dissolution in aqueous solutions, making it suitable for buffering and cell culture media. Its high purity and consistent quality ensure reliable performance in enzymatic studies and protein structure analysis. L-Alanine hydrochloride is also employed in nutritional supplements due to its role in metabolic processes. The compound is characterized by its low toxicity and compatibility with biological systems.
L-Alanine hydrochloride structure
L-Alanine hydrochloride structure
Product name:L-Alanine hydrochloride
CAS No:6003-05-0
MF:C3H8ClNO2
MW:125.554120063782
MDL:MFCD03791086
CID:46322
PubChem ID:329757943

L-Alanine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Alanine hydrochloride
    • (S)-2-Aminopropanoic acid hydrochloride
    • (2S)-2-aminopropanoic acid,hydrochloride
    • L-Alanine hydrochloride solution
    • (S)-alanine hydrochloride
    • Ala hydrochloride
    • D,L-alanine hydrochloride
    • L-Ala hydrochloride
    • L-Alanine HCl
    • l-alanine hydrochloride(1:1)
    • Alaninehydrochloride (6CI)
    • Alanine, hydrochloride, L- (7CI,8CI)
    • L-Alanine,hydrochloride (9CI)
    • L-Alanine monohydrochloride
    • a-Alanine hydrochloride
    • alpha-Alanine hydrochloride
    • alanine hydrochloride
    • L-Alanine,hydrochloride (1:1)
    • (2S)-2-aminopropanoic acid hydrochloride
    • 003A050
    • NS00082767
    • HY-W051696
    • (S)-2-AMINOPROPANOIC ACID HCL
    • (S)-2-Aminopropanoicacidhydrochloride
    • DTXSID70208758
    • CS-0044074
    • EINECS 227-849-1
    • SCHEMBL69010
    • 6003-05-0
    • (S)-2-Aminopropanoic acid hydrochloride (H-L-Ala-OH.HCl)
    • C3H8ClNO2
    • C75806
    • A923427
    • DS-19847
    • AKOS030524202
    • (2S)-2-aminopropanoic acid;hydrochloride
    • MFCD03791086
    • ILYVXUGGBVATGA-DKWTVANSSA-N
    • DA-74875
    • MDL: MFCD03791086
    • Inchi: 1S/C3H7NO2.ClH/c1-2(4)3(5)6;/h2H,4H2,1H3,(H,5,6);1H/t2-;/m0./s1
    • InChI Key: ILYVXUGGBVATGA-DKWTVANSSA-N
    • SMILES: Cl[H].O([H])C([C@]([H])(C([H])([H])[H])N([H])[H])=O

Computed Properties

  • Exact Mass: 125.02400
  • Monoisotopic Mass: 125.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 61.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: 1.546
  • Boiling Point: 212.9 °C at 760 mmHg
  • Flash Point: 212.9 °C at 760 mmHg
  • Refractive Index: 1.576
  • PSA: 63.32000
  • LogP: 0.92050
  • Color/Form: 100 mM amino acid in 0.1 M HCl

L-Alanine hydrochloride Security Information

  • Hazard Statement: H302-H315-H319-H335
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C

L-Alanine hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Alanine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB539427-5 g
(S)-2-Aminopropanoic acid hydrochloride (H-L-Ala-OH.HCl); .
6003-05-0
5g
€193.60 2023-04-14
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
55329-5ML-F
L-Alanine hydrochloride
6003-05-0
5ml
¥1011.02 2023-04-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S25930-250mg
(S)-2-Aminopropanoic acid hydrochloride
6003-05-0
250mg
¥86.0 2021-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MC663-250mg
L-Alanine hydrochloride
6003-05-0 97%
250mg
364CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MC663-1g
L-Alanine hydrochloride
6003-05-0 97%
1g
252.0CNY 2021-07-12
Aaron
AR00E9Q2-250mg
L-Alanine hydrochloride
6003-05-0 97%
250mg
$4.00 2023-12-14
abcr
AB539427-1g
(S)-2-Aminopropanoic acid hydrochloride (H-L-Ala-OH.HCl); .
6003-05-0
1g
€74.40 2025-03-19
A2B Chem LLC
AG64686-250mg
(S)-2-Aminopropanoic acid hydrochloride
6003-05-0 97%
250mg
$4.00 2024-04-19
Aaron
AR00E9Q2-1g
L-Alanine hydrochloride
6003-05-0 97%
1g
$4.00 2025-02-10
1PlusChem
1P00E9HQ-5g
L-Alanine hydrochloride
6003-05-0 97%
5g
$26.00 2024-04-22

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